Cas no 57931-03-0 (Hexanoic acid, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-, ethyl ester)

• Product name: Hexanoic acid, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-, ethyl ester
• CAS No: 57931-03-0
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 343739
• PubChem ID: 14115333

Hexanoic acid, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-methyl-6-[(tetrahydro-2H-pyran-2-yl)oxy]-, ethyl ester
• ethyl 2-methyl-6-(oxan-2-yloxy)hexanoate
• SCHEMBL11541470
• Ethyl 2-methyl-6-[(oxan-2-yl)oxy]hexanoate
• DTXSID70556100
• 57931-03-0

• Inchi： InChI=1S/C14H26O4/c1-3-16-14(15)12(2)8-4-6-10-17-13-9-5-7-11-18-13/h12-13H,3-11H2,1-2H3
• InChI Key： XPFPTGXPHHLMTP-UHFFFAOYSA-N
• SMILES： CCOC(C(CCCCOC1CCCCO1)C)=O

Computed Properties

• Exact Mass: 258.18318
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 44.76